molecular formula C13H12NO4P B8594271 {[(9H-Carbazol-2-yl)oxy]methyl}phosphonic acid CAS No. 797763-21-4

{[(9H-Carbazol-2-yl)oxy]methyl}phosphonic acid

Cat. No.: B8594271
CAS No.: 797763-21-4
M. Wt: 277.21 g/mol
InChI Key: JDQAKTXTORRMBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

{[(9H-Carbazol-2-yl)oxy]methyl}phosphonic acid is a useful research compound. Its molecular formula is C13H12NO4P and its molecular weight is 277.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

797763-21-4

Molecular Formula

C13H12NO4P

Molecular Weight

277.21 g/mol

IUPAC Name

9H-carbazol-2-yloxymethylphosphonic acid

InChI

InChI=1S/C13H12NO4P/c15-19(16,17)8-18-9-5-6-11-10-3-1-2-4-12(10)14-13(11)7-9/h1-7,14H,8H2,(H2,15,16,17)

InChI Key

JDQAKTXTORRMBW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=C(N2)C=C(C=C3)OCP(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of diethyl-2-carbazolyloxymethylphosphonate (0.33 g, 1 mmol) dissolved in dry dichloromethane (8 ml) under an atmosphere of nitrogen was added trimethyl silyl iodide (0.6 ml). The red solution was stirred for 2 h then methanol (15 ml) was added. After 2 h the solvent was removed under reduced pressure and then water (20 ml) was added to the residue. The mixture was concentrated under reduced pressure. Water (20 ml) was added and the mixture was concentrated under reduced pressure. This was repeated four times to afford 2-carbazolyloxymethyl phosphonic acid as a yellow green solid (0.26 g, 95%), m.p. 291° C., High Resolution Mass Spec. Pound: 277.0496, C13H12NO4PM+ requires 277.0504. δH (270 MHz, DMSO-d6) 11.13 (1H, s), 7.983 (1H, d, J 5.7 Hz), 7.98 (1H, d, J 5.7 Hz), 7.42 (1H, d, J 8 Hz), 7.28 (1H, dd, J1 8 Hz, J2 8 Hz), 7.10 (1H, dd, J1 8 Hz, J2 8 Hz), 7.05 (1H, d, J 2 Hz), 6.81 (1H, dd, J1 8 Hz, J2 2 Hz), 4.17 (2H, d, J 10.2 Hz), λex (DMSO, nm) 385, λem 421.
Quantity
0.33 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
0.6 mL
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
reactant
Reaction Step Three

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